Cas no 59038-45-8 (4H,5H,6H,7H-thieno3,2-cpyridin-7-ol)

• Product Name: 4H,5H,6H,7H-thieno3,2-cpyridin-7-ol
• CAS No: 59038-45-8
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 57361
• PubChem ID: 12337015
• Update Time: 2025-06-25

4H,5H,6H,7H-thieno3,2-cpyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-7-ol
• 4,5,6,7-tetrahydro-thieno[2,3-d]pyridin-7-ol
• 4,5,6,7-tetrahydro-thieno[3,2-c]pyridin-7-ol
• 4H,5H,6H,7H-thieno[3,2-c]pyridin-7-ol
• 7-hydroxy-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• 4H,5H,6H,7H-thieno3,2-cpyridin-7-ol
• 59038-45-8
• DTXSID20491512
• RZMPFAFYCVSHHN-UHFFFAOYSA-N
• SCHEMBL2839565
• AKOS022635396
• EN300-104956

• Inchi： 1S/C7H9NOS/c9-6-4-8-3-5-1-2-10-7(5)6/h1-2,6,8-9H,3-4H2
• InChI Key： RZMPFAFYCVSHHN-UHFFFAOYSA-N
• SMILES： S1C=CC2CNCC(C1=2)O

Computed Properties

• Exact Mass: 155.04000
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 332.513 °C at 760 mmHg
• Flash Point: 332.513 °C at 760 mmHg
• Refractive Index: 1.621
• PSA: 60.50000
• LogP: 1.21350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4H,5H,6H,7H-thieno3,2-cpyridin-7-ol

4H,5H,6H,7H-Thieno[3,2-c]pyridin-7-ol: A Comprehensive Overview

4H,5H,6H,7H-Thieno[3,2-c]pyridin-7-ol (CAS No. 59038-45-8) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienopyridines, which are fused bicyclic structures consisting of a thiophene ring and a pyridine ring. The presence of the hydroxyl group (-OH) at the 7-position introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The thienopyridine framework is known for its aromaticity and conjugation, which contribute to its stability and reactivity. Recent studies have explored the electronic properties of 4H,5H,6H,7H-thieno[3,2-c]pyridin-7-ol, revealing its potential as a building block in the synthesis of advanced materials. For instance, researchers have demonstrated that this compound can be used as a precursor for the development of novel semiconductors with enhanced charge transport properties.

One of the most intriguing aspects of 4H,5H,6H,7H-thieno[3,2-c]pyridin-7-ol is its ability to undergo various chemical transformations. Recent advancements in catalytic chemistry have enabled the selective functionalization of this molecule. For example, the hydroxyl group can be converted into other functionalities such as alkoxy or ester groups through simple substitution reactions. These modifications have opened up new avenues for its application in drug discovery and materials science.

In terms of synthesis, 4H,5H,6H,7H-thieno[3,2-c]pyridin-7-ol can be prepared via several routes. One common method involves the cyclization of appropriate dienamine precursors under thermal or photochemical conditions. Another approach utilizes oxidative coupling reactions between suitable thiophene and pyridine derivatives. These methods have been optimized in recent studies to improve yield and selectivity.

The application of 4H,5H,6H,7H-thieno[3,2-c]pyridin-7-ol extends beyond traditional organic chemistry. In materials science, this compound has been investigated as a component in organic electronics. Its ability to form stable charge transfer complexes makes it a promising candidate for use in organic field-effect transistors (OFETs). Recent research has highlighted its potential as an active layer material in flexible electronics due to its excellent thermal stability and mechanical flexibility.

In addition to its electronic applications, 4H,5H